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Abstract
This technical guide provides a comprehensive overview of 3-Hydroxy-2-iodo-4-
methoxybenzaldehyde, a key aromatic aldehyde intermediate. Also known by its synonym, 2-

iodoisovanillin, this compound holds significant potential in the fields of organic synthesis and

medicinal chemistry. This document details its physicochemical properties, outlines a logical

synthetic pathway, explores its potential applications in drug development based on the

bioactivity of related compounds, and provides guidance on its spectral characterization. This

guide is intended for researchers, chemists, and professionals in the pharmaceutical and

chemical industries who are interested in the synthesis and application of functionalized

aromatic compounds.

Introduction and Chemical Identity
3-Hydroxy-2-iodo-4-methoxybenzaldehyde is a substituted benzaldehyde with the chemical

formula C₈H₇IO₃[1]. It is a solid at room temperature with a melting point in the range of 167-

174 °C[2]. The strategic placement of the hydroxyl, iodo, and methoxy groups on the benzene

ring makes it a versatile precursor for the synthesis of more complex molecules. The presence
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of the iodine atom, in particular, opens up possibilities for a variety of coupling reactions, which

are fundamental in modern organic synthesis and drug discovery.

Synonyms:

2-Iodoisovanillin[2][3]

4-Formyl-2-hydroxy-3-iodoanisole[3]

The structural isomer, 5-iodoisovanillin, is a more commonly referenced compound in the

literature. However, the unique substitution pattern of 2-iodoisovanillin offers different steric and

electronic properties that can be exploited in the design of novel bioactive compounds.

Physicochemical and Spectroscopic Data
A thorough understanding of the physicochemical and spectroscopic properties of 3-Hydroxy-
2-iodo-4-methoxybenzaldehyde is essential for its identification, purification, and use in

subsequent reactions.

Physicochemical Properties
Property Value Source

CAS Number 138490-94-5 [2][3]

Molecular Formula C₈H₇IO₃ [1]

Molecular Weight 278.04 g/mol [2]

Appearance Solid [2]

Melting Point 167-174 °C [2]

SMILES COc1ccc(C=O)c(I)c1O [2]

InChI
1S/C8H7IO3/c1-12-6-3-2-5(4-

10)7(9)8(6)11/h2-4,11H,1H3
[3]

Spectroscopic Characterization
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While a comprehensive, published set of interpreted spectra for 3-Hydroxy-2-iodo-4-
methoxybenzaldehyde is not readily available, the expected spectral data can be predicted

based on its structure and data from similar compounds.

1H NMR (Proton Nuclear Magnetic Resonance): The 1H NMR spectrum is expected to show

distinct signals for the aldehydic proton, the aromatic protons, the methoxy group protons, and

the hydroxyl proton. The chemical shifts and coupling patterns of the aromatic protons will be

indicative of the substitution pattern on the benzene ring.

13C NMR (Carbon-13 Nuclear Magnetic Resonance): The 13C NMR spectrum will provide

information on the number and types of carbon atoms in the molecule. Key signals will

correspond to the carbonyl carbon of the aldehyde, the aromatic carbons (with those attached

to iodine, oxygen, and the aldehyde group showing characteristic shifts), and the methoxy

carbon.

IR (Infrared) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the

functional groups present. Key peaks would be expected for the O-H stretch of the hydroxyl

group, the C-H stretch of the aldehyde, the C=O stretch of the aldehyde, and C-O stretches of

the ether and phenol.

Mass Spectrometry (MS): Mass spectrometry will confirm the molecular weight of the

compound. The fragmentation pattern can provide further structural information.

Synthesis of 3-Hydroxy-2-iodo-4-
methoxybenzaldehyde
The synthesis of 3-Hydroxy-2-iodo-4-methoxybenzaldehyde can be approached through the

regioselective iodination of isovanillin (3-hydroxy-4-methoxybenzaldehyde). The directing

effects of the hydroxyl and methoxy groups on the aromatic ring are crucial for achieving the

desired substitution at the C2 position.

Proposed Synthetic Pathway
The synthesis involves a direct electrophilic iodination of isovanillin. The hydroxyl group is a

strongly activating, ortho-, para-directing group, while the methoxy group is also activating and
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ortho-, para-directing. The position ortho to the hydroxyl group (C2) is sterically accessible and

electronically activated, making it a likely site for iodination.

Isovanillin
(3-Hydroxy-4-methoxybenzaldehyde) 3-Hydroxy-2-iodo-4-methoxybenzaldehyde

Electrophilic Aromatic
Substitution (Iodination)

Iodinating Agent
(e.g., I₂, NIS)

Solvent

Click to download full resolution via product page

Caption: Proposed synthetic route to 3-Hydroxy-2-iodo-4-methoxybenzaldehyde.

Experimental Protocol (Proposed)
This protocol is based on established methods for the iodination of phenolic compounds and

related vanillin derivatives[4][5][6]. Optimization of reaction conditions may be necessary to

maximize the yield of the desired 2-iodo isomer.

Materials:

Isovanillin (3-hydroxy-4-methoxybenzaldehyde)

Iodine (I₂) or N-Iodosuccinimide (NIS)

Suitable solvent (e.g., ethanol, acetic acid, or a biphasic system)

Base (optional, e.g., sodium bicarbonate)

Sodium thiosulfate (for quenching)

Standard laboratory glassware and purification equipment (e.g., for recrystallization or

column chromatography)

Procedure:

Dissolution: Dissolve isovanillin in the chosen solvent in a round-bottom flask equipped with

a magnetic stirrer.
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Addition of Iodinating Agent: Add the iodinating agent (e.g., iodine or N-iodosuccinimide)

portion-wise to the stirred solution at room temperature or a slightly elevated temperature.

The reaction progress can be monitored by thin-layer chromatography (TLC).

Reaction: Stir the reaction mixture until the starting material is consumed. The reaction time

will vary depending on the specific reagents and conditions used.

Work-up: Upon completion, cool the reaction mixture and quench any unreacted iodine with

an aqueous solution of sodium thiosulfate.

Isolation: The product may precipitate from the solution upon the addition of water. If so, it

can be collected by filtration. Alternatively, the product can be extracted into an organic

solvent, washed, dried, and the solvent evaporated.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system (e.g., ethanol/water) or by column chromatography on silica gel.

Causality of Experimental Choices:

Choice of Iodinating Agent: N-Iodosuccinimide is often a milder and more selective iodinating

agent compared to molecular iodine, which can help in controlling the regioselectivity.

Solvent System: The choice of solvent can influence the reactivity and selectivity of the

iodination reaction. Protic solvents like ethanol or acetic acid can facilitate the reaction.

Temperature Control: Maintaining a controlled temperature is crucial to prevent side

reactions and the formation of di-iodinated products.

Applications in Drug Development and Medicinal
Chemistry
While specific drug development programs centered on 3-Hydroxy-2-iodo-4-
methoxybenzaldehyde are not extensively documented in publicly available literature, its

structural motifs are present in various biologically active molecules. Vanillin and its derivatives

are known to possess a wide range of pharmacological activities, including antimicrobial,

antioxidant, anti-inflammatory, and anticancer properties[7].
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Potential as a Scaffold in Medicinal Chemistry
The functional groups of 2-iodoisovanillin provide multiple points for diversification, making it an

attractive scaffold for the synthesis of compound libraries for drug screening.

3-Hydroxy-2-iodo-4-methoxybenzaldehyde

Aldehyde Group
(C=O)

Derivatization

Hydroxyl Group
(-OH)

Derivatization

Iodine Atom
(-I)

Coupling Reactions

Bioactive Derivatives

Click to download full resolution via product page

Caption: Derivatization points on the 2-iodoisovanillin scaffold for medicinal chemistry.

The Aldehyde Group: Can be readily converted into other functional groups such as

alcohols, carboxylic acids, or imines, allowing for the introduction of diverse substituents.

The Hydroxyl Group: Can be alkylated or acylated to modify the lipophilicity and

pharmacokinetic properties of the molecule.

The Iodine Atom: Is a key feature for synthetic utility. It can participate in various carbon-

carbon and carbon-heteroatom bond-forming reactions, such as Suzuki, Heck, and

Sonogashira couplings, enabling the construction of complex molecular architectures.

Anticipated Biological Activities
Based on the known activities of related iodinated phenolic compounds and vanillin derivatives,

3-Hydroxy-2-iodo-4-methoxybenzaldehyde and its derivatives could be investigated for the

following biological activities:
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Antimicrobial Activity: Vanillin and its derivatives have demonstrated activity against a range

of bacteria and fungi[7]. The introduction of a halogen atom like iodine can sometimes

enhance the antimicrobial potency of a compound.

Anticancer Activity: Many phenolic compounds exhibit anticancer properties. Vanillin

derivatives have been shown to induce apoptosis and inhibit cell proliferation in various

cancer cell lines[8]. The unique electronic and steric properties of 2-iodoisovanillin could lead

to novel anticancer agents.

Enzyme Inhibition: Isovanillin is a known inhibitor of aldehyde oxidase, an enzyme involved

in the metabolism of various drugs and xenobiotics[9]. It is plausible that 2-iodoisovanillin

could also exhibit inhibitory activity against this or other enzymes.

Safety and Handling
3-Hydroxy-2-iodo-4-methoxybenzaldehyde is classified as an irritant. It is important to

handle this chemical with appropriate personal protective equipment (PPE) in a well-ventilated

area or a fume hood.

Hazard Classifications:

Skin Irritant[2]

Eye Irritant[2]

Respiratory Irritant[2]

Safety Precautions:

Wear protective gloves, safety glasses, and a lab coat.

Avoid inhalation of dust.

In case of contact with skin or eyes, rinse immediately with plenty of water.

Store in a cool, dry, and well-ventilated place.
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Conclusion
3-Hydroxy-2-iodo-4-methoxybenzaldehyde is a valuable synthetic intermediate with

significant potential for applications in medicinal chemistry and drug discovery. Its synthesis via

the regioselective iodination of isovanillin is a feasible approach, and its versatile functional

groups allow for the creation of a diverse range of derivatives. Further research into the

biological activities of this compound and its analogs is warranted to fully explore its therapeutic

potential. This guide provides a solid foundation for researchers and scientists to understand

and utilize this promising chemical building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemsynthesis.com [chemsynthesis.com]

2. 3-羟基-2-碘-4-甲氧基苯甲醛 97% | Sigma-Aldrich [sigmaaldrich.com]

3. 3-Hydroxy-2-iodo-4-methoxybenzaldehyde | C8H7IO3 | CID 11265892 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. gctlc.org [gctlc.org]

5. experts.umn.edu [experts.umn.edu]

6. researchgate.net [researchgate.net]

7. jddtonline.info [jddtonline.info]

8. Vanillin-Based Indolin-2-one Derivative Bearing a Pyridyl Moiety as a Promising Anti-
Breast Cancer Agent via Anti-Estrogenic Activity - PMC [pmc.ncbi.nlm.nih.gov]

9. Antidiarrheal activities of isovanillin, iso-acetovanillon and Pycnocycla spinosa Decne
ex.Boiss extract in mice - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 3-Hydroxy-2-iodo-4-
methoxybenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160923#3-hydroxy-2-iodo-4-methoxybenzaldehyde-
cas-number]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b160923?utm_src=pdf-body
https://www.benchchem.com/product/b160923?utm_src=pdf-custom-synthesis
https://www.chemsynthesis.com/base/chemical-structure-2686.html
https://www.sigmaaldrich.com/TW/zh/product/aldrich/680907
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-2-iodo-4-methoxybenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxy-2-iodo-4-methoxybenzaldehyde
https://gctlc.org/iodination-vanillin-and-subsequent-suzuki-miyaura-coupling-two-step-synthetic-sequence-teaching
https://experts.umn.edu/en/publications/iodination-of-vanillin-and-subsequent-suzuki-miyaura-coupling-two/
https://www.researchgate.net/publication/333472796_Iodination_of_vanillin_and_subsequent_Suzuki-Miyaura_coupling_two-step_synthetic_sequence_teaching_green_chemistry_principles
https://jddtonline.info/index.php/jddt/article/view/6159/5516
https://pmc.ncbi.nlm.nih.gov/articles/PMC9948168/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9948168/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4311294/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4311294/
https://www.benchchem.com/product/b160923#3-hydroxy-2-iodo-4-methoxybenzaldehyde-cas-number
https://www.benchchem.com/product/b160923#3-hydroxy-2-iodo-4-methoxybenzaldehyde-cas-number
https://www.benchchem.com/product/b160923#3-hydroxy-2-iodo-4-methoxybenzaldehyde-cas-number
https://www.benchchem.com/product/b160923#3-hydroxy-2-iodo-4-methoxybenzaldehyde-cas-number
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160923?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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